N-((5-(ethylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[[5-ethylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H24FN5O4S2/c1-2-33-22-26-25-20(28(22)18-7-5-17(23)6-8-18)15-24-21(29)16-3-9-19(10-4-16)34(30,31)27-11-13-32-14-12-27/h3-10H,2,11-15H2,1H3,(H,24,29)
• InChI Key: ZOVCNCIFZWQMKQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2=CC=C(C=C2)F)CNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H24FN5O4S2
• Molecular Weight: 505.6 g/mol

Description

N-((5-(ethylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24FN5O4S2 and its molecular weight is 505.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds related to N-((5-(ethylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide are often synthesized through reactions involving ester ethoxycarbonylhydrazones with primary amines or through condensation processes involving isocyanates and amines. These compounds have been structurally characterized using techniques such as mass spectroscopy, NMR spectroscopy, infrared spectroscopy (IR), and X-ray analysis (Hebishy et al., 2020).

Biological Activities

• Antimicrobial Activities : Several derivatives exhibit antimicrobial activities against a range of test microorganisms. This includes activity against both bacteria and fungi, with some compounds showing good to moderate activities. This suggests the potential for these compounds in developing new antimicrobial agents (Bektaş et al., 2010).

• Antitumor Activities : The related compounds also show promise in antitumor activity, with some inhibiting the proliferation of cancer cell lines. This indicates their potential use in cancer therapy research (Lu et al., 2017).

• Antifungal and Antipathogenic Activities : Some derivatives exhibit significant antifungal and antipathogenic activities, especially against Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest the potential for developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

• Antiviral Activities : Certain compounds have been found to possess significant antiviral activities against bird flu influenza (H5N1), indicating their potential in antiviral drug development (Hebishy et al., 2020).